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Introduction

Diethylaluminum chloride (DEAC) is a highly versatile and reactive organoaluminum
compound with the chemical formula (CzHs)2AICI. It exists as a dimer, [(CzHs)2AICI]z, in which
two chlorine atoms bridge the two aluminum centers.[1] DEAC is a colorless to pale-yellow
liquid that is pyrophoric, igniting spontaneously upon contact with air, and reacts violently with
water.[2][3] These properties necessitate specialized handling and storage procedures under
an inert atmosphere.[4][5][6]

DEAC is a potent Lewis acid and serves as a crucial co-catalyst and reagent in a multitude of
chemical transformations.[1] Its primary applications are in the field of polymer chemistry as a
co-catalyst in Ziegler-Natta polymerization for the production of polyolefins.[1][7] Furthermore,
its strong Lewis acidity makes it an effective catalyst for various organic reactions, including
Diels-Alder and Ene reactions.[1] This guide provides an in-depth overview of the physical and
chemical properties of Diethylaluminum chloride, detailed experimental protocols for the
determination of its key characteristics, and a visual representation of its role in important
catalytic cycles.
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Physical and Chemical Properties

The physical and chemical properties of Diethylaluminum chloride are summarized in the
tables below. These values have been compiled from various sources and represent the most
commonly cited data.

General and Physical Properties

Property Value Source(s)
Chemical Formula CaH10AICI [2]
Molecular Weight 120.56 g/mol [2]
Appearance Colorless to yellowish liquid [1]

Density 0.962 g/cm3 at 25 °C

Melting Point -74 °C [1]

Boiling Point 127 °C at 50 mmHg

. Pyrophoric (ignites
Flash Point o [3]
spontaneously in air)

Vapor Pressure 3 mmHg at 60 °C [1]

Soluble in aromatic and
saturated aliphatic and

Solubility cycloaliphatic hydrocarbons. [1]
Reacts violently with water and

other protic solvents.

Thermochemical Properties
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Property Value Source(s)
Heat of Hydrolysis 3703 J/g

Heat of Vaporization 172 Jlg

Specific Heat 1.715 J/g-°C at 57 °C

Heat of Formation (AHf°) -414 kJ/mol

Heat of Combustion (AHc®) -3577 kJ/mol

Experimental Protocols

The pyrophoric and air/moisture-sensitive nature of Diethylaluminum chloride demands the
use of specialized techniques and a controlled environment for the accurate determination of
its physicochemical properties. All manipulations must be carried out under an inert
atmosphere (e.g., dry nitrogen or argon) using Schlenk line or glovebox techniques.

Determination of Boiling Point under Reduced Pressure

Objective: To determine the boiling point of Diethylaluminum chloride at a specific reduced
pressure to avoid thermal decomposition that may occur at its atmospheric pressure boiling

point.
Methodology:

o Apparatus Setup: A distillation apparatus suitable for air-sensitive compounds (Schlenk
distillation apparatus) is assembled. This includes a round-bottom flask, a distillation head
with a thermometer adapter, a condenser, and a receiving flask. All glassware must be
rigorously dried in an oven and cooled under a stream of inert gas.

¢ Inert Atmosphere: The entire apparatus is connected to a Schlenk line and subjected to
several cycles of vacuum and backfilling with dry nitrogen or argon to ensure an inert
atmosphere.

o Sample Transfer: Approximately 10-20 mL of Diethylaluminum chloride is transferred to
the distillation flask via a cannula under a positive pressure of inert gas. A small, inert boiling
chip or a magnetic stir bar is added to ensure smooth boiling.
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« Distillation: The system is connected to a vacuum pump, and the pressure is carefully
reduced to the desired value (e.g., 50 mmHg) using a vacuum regulator. The distillation flask
is then gently heated in a silicone oil bath.

o Data Recording: The temperature at which a steady stream of condensate is observed on
the thermometer bulb is recorded as the boiling point at that specific pressure. The pressure
should be monitored throughout the distillation.

o Shutdown: After the measurement, the heating is discontinued, and the apparatus is allowed
to cool to room temperature under the inert atmosphere. The vacuum is then slowly released
by introducing the inert gas.

e Quenching: The remaining Diethylaluminum chloride is carefully quenched using a high-
boiling point alcohol (e.g., isopropanol or tert-butanol) under an inert atmosphere and with
external cooling.

Determination of Density

Objective: To accurately measure the density of Diethylaluminum chloride while preventing
its exposure to air and moisture.

Methodology:

e Pycnometer Preparation: A pycnometer of known volume is thoroughly cleaned, dried in an
oven, and cooled in a desiccator. The empty pycnometer is then weighed accurately on an
analytical balance.

 Inert Atmosphere Transfer: The weighed pycnometer is transferred into a glovebox with a dry
nitrogen or argon atmosphere.

o Sample Filling: Diethylaluminum chloride is carefully transferred into the pycnometer using
a syringe or a cannula until it is completely full. The stopper is then inserted, ensuring any
excess liquid is expelled through the capillary. The outside of the pycnometer is carefully
cleaned with a dry, lint-free cloth.

» Weighing: The filled pycnometer is sealed in a container within the glovebox and then
removed for weighing on the same analytical balance.
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o Calculation: The density (p) is calculated using the formula: p = (mz - m1) / V where:
o ma is the mass of the empty pycnometer.
o mz is the mass of the pycnometer filled with Diethylaluminum chloride.
o Vis the volume of the pycnometer.

e Quenching: The Diethylaluminum chloride is carefully removed from the pycnometer and
guenched as described in the boiling point determination protocol. The pycnometer is then
thoroughly cleaned.

Determination of Heat of Hydrolysis

Objective: To measure the heat released during the violent hydrolysis of Diethylaluminum
chloride. This experiment must be conducted with extreme caution due to the vigor of the
reaction.

Methodology:

o Calorimeter Setup: A reaction calorimeter, such as a Dewar flask equipped with a stirrer, a
temperature probe (thermocouple or thermistor), and an addition funnel, is assembled. The
calorimeter is placed in a secondary containment vessel.

 Inert Atmosphere: The calorimeter is purged with a continuous flow of dry inert gas.

o Water Charge: A known, large excess of deionized water is placed in the calorimeter, and the
stirrer is started to ensure a uniform temperature. The initial temperature (T1) is recorded
once it stabilizes.

e Sample Preparation: A specific, small amount of Diethylaluminum chloride is accurately
weighed in a sealed, pre-weighed ampoule or syringe under an inert atmosphere.

e Reaction Initiation: The sealed ampoule containing the DEAC is submerged in the water and
then broken, or the DEAC is slowly added from the syringe into the vigorously stirred water.
The addition should be done at a very slow rate to control the reaction.
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o Temperature Monitoring: The temperature of the water is continuously monitored, and the
maximum temperature reached (T2) is recorded.

e Calculation: The heat of hydrolysis (AHhyd) is calculated using the formula: g = (mwater *
Cp,water + Ccal) * (T2 - T1) AHhyd = -q / nDEAC where:

[e]

g is the heat absorbed by the water and calorimeter.

mwater is the mass of the water.

o

[¢]

Cp,water is the specific heat capacity of water.

[¢]

Ccal is the heat capacity of the calorimeter (determined separately).

[e]

AT is the change in temperature (T2 - Ta).

o

NDEAC is the number of moles of Diethylaluminum chloride.

o Neutralization and Disposal: The resulting acidic solution is carefully neutralized with a base
(e.g., sodium bicarbonate) before disposal according to institutional guidelines.

Signaling Pathways and Experimental Workflows

Diethylaluminum chloride plays a pivotal role as a catalyst in several key industrial and
synthetic organic reactions. The following diagrams, generated using the DOT language,
illustrate the fundamental mechanisms of these processes.

Ziegler-Natta Polymerization

Diethylaluminum chloride acts as a co-catalyst in Ziegler-Natta polymerization, typically with
a titanium-based catalyst, to produce stereoregular polymers like polypropylene. The DEAC
alkylates the titanium center, creating the active catalytic site for olefin insertion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of Diethylaluminum
chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668794#physical-and-chemical-properties-of-
diethylaluminum-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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